Cas no 1251617-58-9 (N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine)

• Product Name: N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine
• CAS No: 1251617-58-9
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5396661
• Update Time: 2025-06-03

N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3-ethylanilino)-7-methyl-1,8-naphthyridin-3-yl]-morpholin-4-ylmethanone
• N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine

• Inchi： 1S/C22H24N4O2/c1-3-16-5-4-6-17(13-16)25-20-18-8-7-15(2)24-21(18)23-14-19(20)22(27)26-9-11-28-12-10-26/h4-8,13-14H,3,9-12H2,1-2H3,(H,23,24,25)
• InChI Key： OZBYCGZTRLEMBN-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC(CC)=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine

Comprehensive Overview of N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251617-58-9)

N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine, with the CAS number 1251617-58-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,8-naphthyridine derivatives, a class known for its diverse biological activities and applications in drug discovery. The presence of a morpholine-4-carbonyl moiety and an ethylphenyl group in its structure enhances its potential as a scaffold for designing novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine due to their potential role in modulating protein-protein interactions and enzymatic activity. The compound's unique structural features make it a candidate for further exploration in cancer therapy, neurodegenerative diseases, and inflammatory disorders.

The synthesis of CAS 1251617-58-9 involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are well-documented in peer-reviewed journals. Its molecular weight and lipophilicity are critical parameters for drug-likeness, aligning with the Lipinski's Rule of Five, a benchmark in medicinal chemistry. These properties make it a promising lead compound for optimizing bioavailability and target specificity.

From an industrial perspective, N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design (FBDD). Its compatibility with computational modeling tools, such as molecular docking and QSAR analysis, further underscores its utility in modern drug development pipelines. Researchers frequently query its solubility, stability, and metabolic pathways, reflecting the compound's relevance in preclinical studies.

Environmental and safety considerations are also paramount when handling CAS 1251617-58-9. While it is not classified as hazardous under current regulations, proper laboratory practices and waste disposal protocols must be followed to ensure compliance with REACH and OSHA guidelines. The compound's ecotoxicity profile remains an area of ongoing investigation, particularly in light of the growing emphasis on green chemistry principles.

In summary, N-(3-ethylphenyl)-7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-amine represents a versatile and scientifically valuable compound with broad applications in biomedical research. Its structural complexity and functional groups position it as a key player in the quest for next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug discovery innovation and personalized medicine.